molecular formula C21H32O2 B8573743 3-[2-Hydroxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-one CAS No. 70434-30-9

3-[2-Hydroxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-one

Cat. No.: B8573743
CAS No.: 70434-30-9
M. Wt: 316.5 g/mol
InChI Key: OXIROJJENLMQSQ-UHFFFAOYSA-N
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Description

3-[2-Hydroxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-one is a useful research compound. Its molecular formula is C21H32O2 and its molecular weight is 316.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

70434-30-9

Molecular Formula

C21H32O2

Molecular Weight

316.5 g/mol

IUPAC Name

3-[2-hydroxy-4-(2-methyloctan-2-yl)phenyl]cyclohexan-1-one

InChI

InChI=1S/C21H32O2/c1-4-5-6-7-13-21(2,3)17-11-12-19(20(23)15-17)16-9-8-10-18(22)14-16/h11-12,15-16,23H,4-10,13-14H2,1-3H3

InChI Key

OXIROJJENLMQSQ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(C)(C)C1=CC(=C(C=C1)C2CCCC(=O)C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 19.5 g. (0.0468 mol.) of 3-[2-benzyloxy-4-(1,1-dimethylheptyl)phenyl]cyclohexanone, 12.3 g. of sodium bicarbonate, 3.00 g. of 10% palladium-on-carbon and 250 ml. of ethanol was stirred under one atmosphere of hydrogen pressure for 1.5 hours. The reaction mixture was then filtered through diatomaceous earth with ethyl acetate and the filtrate evaporated to a solid. The crude solid was purified via column chromatography on 280 g. of silica gel eluted with 20% ethercyclohexane to yield a solid. Recrystallization of this sold from aqueous methanol gave 9.1 g. (62%) of the title product, m.p. 87° C., principally in the hemiketal form.
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Yield
62%

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